Cas no 88020-23-9 (2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one hydrochloride)

• Product Name: 2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one hydrochloride
• CAS No: 88020-23-9
• MF: C₆H₆Cl₃NOS
• MW: 246.541937351227
• CID: 648198
• PubChem ID: 21283511
• Update Time: 2025-05-23

2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(2,5-dichloro-3-thienyl)-, hydrochloride
• 2-amino-1-(2,5-dichlorothiophen-3-yl)ethanone,hydrochloride
• DTXSID70611965
• 2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-onehydrochloride
• EN300-364427
• SY221791
• MFCD30539693
• 2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one hydrochloride
• 2-Amino-1-(2,5-dichlorothiophen-3-yl)ethanone;hydrochloride
• SCHEMBL7319930
• 88020-23-9
• 2-AMINO-1-(2,5-DICHLOROTHIOPHEN-3-YL)ETHANONE HYDROCHLORIDE
• 2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one--hydrogen chloride (1/1)

• Inchi： 1S/C6H5Cl2NOS.ClH/c7-5-1-3(4(10)2-9)6(8)11-5;/h1H,2,9H2;1H
• InChI Key： MFBBABXXSSEPGV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(CN)=O.Cl

Computed Properties

• Exact Mass: 244.923568g/mol
• Monoisotopic Mass: 244.923568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one hydrochloride

2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one Hydrochloride (CAS No. 88020-23-9): A Comprehensive Overview

2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one hydrochloride (CAS No. 88020-23-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ADDET, is characterized by its unique structural features, which include a thiophene ring and a dichlorinated substituent. These characteristics contribute to its potential applications in the development of novel therapeutic agents.

The thiophene ring is a five-membered aromatic heterocycle that is widely used in the synthesis of pharmaceuticals due to its stability and bioavailability. The presence of the dichlorinated substituent on the thiophene ring imparts additional chemical reactivity and biological activity, making 2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one hydrochloride an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of ADDET in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that ADDET exhibits potent anti-inflammatory properties. The researchers found that ADDET effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, ADDET has shown promise in the field of oncology. A preclinical study conducted by a team at the National Cancer Institute revealed that ADDET has significant antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of cell proliferation and induction of apoptosis through the modulation of specific signaling pathways.

The pharmacokinetic properties of ADDET have also been extensively studied. Research indicates that ADDET has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. Furthermore, it has been shown to have a reasonable half-life, allowing for once-daily dosing regimens.

Safety and toxicity assessments are essential for any compound under consideration for pharmaceutical development. Preclinical studies have demonstrated that ADDET is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully evaluate its safety profile in human subjects.

The synthesis of 2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one hydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2,5-dichlorothiophene with an appropriate amine followed by acylation and subsequent hydrochloride salt formation. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 2-Amino-1-(2,5-dichlorothiophen-3-yl)ethan-1-one hydrochloride (CAS No. 88020-23-9) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.